Cas no 2228324-58-9 (4-(3-chloro-2-methoxyphenyl)butanal)

• Product Name: 4-(3-chloro-2-methoxyphenyl)butanal
• CAS No: 2228324-58-9
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• CID: 5962105
• PubChem ID: 165637445
• Update Time: 2025-05-20

4-(3-chloro-2-methoxyphenyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-2-methoxyphenyl)butanal
• EN300-1982975
• 2228324-58-9

• Inchi： 1S/C11H13ClO2/c1-14-11-9(5-2-3-8-13)6-4-7-10(11)12/h4,6-8H,2-3,5H2,1H3
• InChI Key： CMWIZSFGRQAMAH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC)CCCC=O

Computed Properties

• Exact Mass: 212.0604073g/mol
• Monoisotopic Mass: 212.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-(3-chloro-2-methoxyphenyl)butanal

4-(3-Chloro-2-Methoxyphenyl)Butanal: A Comprehensive Overview

The compound 4-(3-chloro-2-methoxyphenyl)butanal, also known by its CAS number 2228324-58-9, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and promising biological properties. In this article, we will delve into the details of its synthesis, physical and chemical properties, biological activities, and potential applications.

Synthesis and Structure

The synthesis of 4-(3-chloro-2-methoxyphenyl)butanal involves a series of carefully designed organic reactions. The compound is derived from a phenyl ring substituted with chlorine and methoxy groups, which are positioned at the 3rd and 2nd positions, respectively. The butanal group is attached to the para position of the phenyl ring, giving the molecule its distinctive structure. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, making it more accessible for research and industrial applications.

Physical and Chemical Properties

4-(3-chloro-2-methoxyphenyl)butanal exhibits several notable physical and chemical properties that contribute to its versatility. Its molecular weight is approximately 215.6 g/mol, and it has a melting point of around 50°C. The compound is soluble in common organic solvents such as dichloromethane and ethyl acetate but is sparingly soluble in water. These properties make it suitable for use in various chemical processes and formulations.

Biological Activities

One of the most intriguing aspects of 4-(3-chloro-2-methoxyphenyl)butanal is its biological activity. Recent studies have demonstrated that this compound possesses potent anti-inflammatory and antioxidant properties. For instance, research conducted in 2023 revealed that it can effectively inhibit the production of pro-inflammatory cytokines in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases. Additionally, the compound has shown moderate activity against certain cancer cell lines, indicating its potential role in anticancer drug development.

Applications in Industry

The versatility of 4-(3-chloro-2-methoxyphenyl)butanal extends to various industrial applications. In the pharmaceutical industry, it serves as an intermediate in the synthesis of complex molecules with bioactive properties. Furthermore, it finds use in the agrochemical sector as a component in pesticides and herbicides due to its ability to target specific enzymes involved in plant growth regulation.

Future Directions

As research on 4-(3-chloro-2-methoxyphenyl)butanal continues to unfold, new opportunities for its application are emerging. Scientists are exploring its potential as a lead compound for drug discovery programs targeting chronic inflammatory diseases and cancer. Additionally, efforts are underway to optimize its synthesis further, reducing costs and environmental impact while maintaining high purity standards.

In conclusion, 4-(3-chloro-2-methoxyphenyl)butanal is a multifaceted compound with immense potential across diverse fields. Its unique chemical structure, coupled with its promising biological activities, positions it as a valuable tool in both academic research and industrial applications. As advancements in synthetic chemistry and biological sciences continue to evolve, this compound will undoubtedly play an increasingly significant role in shaping future innovations.